Cas no 64440-81-9 (2-(Benzenesulfonyl)ethane-1-sulfonyl chloride)

• Product Name: 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride
• CAS No: 64440-81-9
• MF: C₈H₉ClO₄S₂
• MW: 268.737659215927
• MDL: MFCD20441513
• CID: 1678647
• PubChem ID: 12404833
• Update Time: 2025-06-07

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonyl chloride, 2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)ethanesulfonyl chloride
• 2-(benzenesulfonyl)ethane-1-sulfonyl chloride
• EN300-81814
• DTXSID50496671
• SCHEMBL10790650
• 2-(benzenesulfonyl)ethane-1-sulfonylchloride
• 64440-81-9
• 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

• MDL： MFCD20441513
• Inchi： 1S/C8H9ClO4S2/c9-15(12,13)7-6-14(10,11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： DEGAJMGMZJLZPT-UHFFFAOYSA-N
• SMILES： ClS(CCS(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 267.96317
• Monoisotopic Mass: 267.9630788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 68.28

Additional information on 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride

Recent Advances in the Application of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) in Chemical Biology and Pharmaceutical Research

2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) is a sulfonyl chloride derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including sulfonamide-based drugs, enzyme inhibitors, and fluorescent probes. Its unique chemical properties, such as high reactivity and selectivity, make it an invaluable tool for researchers exploring novel therapeutic strategies and diagnostic approaches.

Recent studies have highlighted the role of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride in the development of covalent inhibitors targeting cysteine proteases, a class of enzymes implicated in numerous pathological conditions, including cancer, inflammation, and infectious diseases. Researchers have successfully utilized this compound to design irreversible inhibitors that selectively modify the active-site cysteine residues of these enzymes, offering promising avenues for drug discovery. The ability of this sulfonyl chloride to form stable thioether linkages with cysteine residues has been particularly exploited in the design of activity-based probes for profiling enzyme activities in complex biological systems.

In the field of medicinal chemistry, 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride has been employed as a versatile building block for the synthesis of sulfonamide-containing compounds. Sulfonamides represent a privileged scaffold in drug design, with numerous FDA-approved drugs featuring this moiety. Recent work has demonstrated the utility of this compound in generating diverse sulfonamide libraries through efficient parallel synthesis approaches, enabling rapid exploration of structure-activity relationships for various biological targets. Notably, several research groups have reported the successful incorporation of this sulfonyl chloride derivative into the development of novel carbonic anhydrase inhibitors and matrix metalloproteinase inhibitors with improved pharmacokinetic properties.

Advancements in bioconjugation techniques have further expanded the applications of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride in chemical biology. The compound's ability to selectively modify proteins and other biomolecules has been harnessed for site-specific labeling, protein-protein crosslinking, and the construction of antibody-drug conjugates (ADCs). Recent studies have demonstrated its effectiveness in generating homogeneous ADCs with well-defined drug-to-antibody ratios, addressing a key challenge in ADC development. Additionally, this sulfonyl chloride has shown promise in the development of novel proteolysis-targeting chimeras (PROTACs), where it serves as a linker between target-binding and E3 ligase-recruiting moieties.

From a synthetic chemistry perspective, recent investigations have focused on optimizing the preparation and handling of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride, given its sensitivity to moisture and tendency to decompose. Improved synthetic protocols have been reported, including the use of anhydrous conditions and stabilized formulations that enhance the compound's shelf life and reactivity. These developments have facilitated its broader application in research settings and scaled-up production for pharmaceutical applications.

Looking forward, the unique properties of 2-(Benzenesulfonyl)ethane-1-sulfonyl chloride (CAS: 64440-81-9) position it as a valuable tool for addressing current challenges in drug discovery and chemical biology. Ongoing research is exploring its potential in targeted protein degradation, the development of covalent drugs with improved selectivity, and the creation of novel diagnostic agents. As our understanding of its reactivity and applications continues to grow, this compound is likely to play an increasingly important role in advancing both fundamental research and therapeutic development in the chemical biology and pharmaceutical fields.